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molecular formula C8H12N2O2S B1592310 N1-Methyl-4-(methylsulfonyl)benzene-1,2-diamine CAS No. 73097-51-5

N1-Methyl-4-(methylsulfonyl)benzene-1,2-diamine

Cat. No. B1592310
CAS RN: 73097-51-5
M. Wt: 200.26 g/mol
InChI Key: WTWORNJUTFFPHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08759535B2

Procedure details

4-Methanesulfonyl-N1-methyl-benzene-1,2-diamine (76 mg) was prepared by following General Procedure B starting from (4-methanesulfonyl-2-nitro-phenyl)-methyl-amine (115 mg) and Pd/C (10% by weight, 10 mg). The crude product was used in the next step without further purification.
Name
(4-methanesulfonyl-2-nitro-phenyl)-methyl-amine
Quantity
115 mg
Type
reactant
Reaction Step One
Name
Pd/C
Quantity
10 mg
Type
catalyst
Reaction Step Two
Name
4-Methanesulfonyl-N1-methyl-benzene-1,2-diamine

Identifiers

REACTION_CXSMILES
[CH3:1][S:2]([C:5]1[CH:10]=[CH:9][C:8]([NH:11][CH3:12])=[C:7]([N+:13]([O-])=O)[CH:6]=1)(=[O:4])=[O:3]>[Pd]>[CH3:1][S:2]([C:5]1[CH:6]=[C:7]([NH2:13])[C:8]([NH:11][CH3:12])=[CH:9][CH:10]=1)(=[O:3])=[O:4]

Inputs

Step One
Name
(4-methanesulfonyl-2-nitro-phenyl)-methyl-amine
Quantity
115 mg
Type
reactant
Smiles
CS(=O)(=O)C1=CC(=C(C=C1)NC)[N+](=O)[O-]
Step Two
Name
Pd/C
Quantity
10 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was used in the next step without further purification

Outcomes

Product
Name
4-Methanesulfonyl-N1-methyl-benzene-1,2-diamine
Type
product
Smiles
CS(=O)(=O)C=1C=C(C(=CC1)NC)N
Measurements
Type Value Analysis
AMOUNT: MASS 76 mg
YIELD: CALCULATEDPERCENTYIELD 76%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.